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Compound of Interest

Compound Name: AS8351

Cat. No.: B6141485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling of

AS8351, a potent KDM5B histone demethylase inhibitor. Given the compound's hazardous

properties, including causing skin and serious eye irritation, and potential respiratory irritation,

adherence to these procedures is essential to ensure personnel safety and experimental

integrity.[1]

Personal Protective Equipment (PPE)
Due to the hazardous nature of AS8351, a comprehensive personal protective equipment

strategy is required. The selection of PPE is contingent on the specific laboratory operation

being performed.

Recommended PPE for Common Laboratory Activities
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

supplied-air respirator-

Disposable solid-front lab coat

with tight-fitting cuffs- Double

gloving (e.g., nitrile or

neoprene)- Disposable

sleeves- Safety glasses or

goggles (if not using a full-face

respirator)

High risk of aerosolization and

inhalation of potent powders.

Full respiratory protection is

essential. Double-gloving

provides an extra barrier

against contamination.

Solution Preparation

- Chemical fume hood or other

ventilated enclosure- Lab coat-

Safety glasses with side

shields or chemical splash

goggles- Single pair of

chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills.

Engineering controls are the

primary means of protection.

In Vitro / In Vivo Dosing

- Lab coat- Safety glasses-

Appropriate gloves for the

solvent and compound

Focus on preventing skin

contact and eye exposure. The

specific procedure will dictate

the level of containment

needed.

Quantitative Data and Exposure Limits
As of the latest review, a specific Occupational Exposure Limit (OEL) has not been established

for AS8351. In the absence of a defined OEL, a control banding approach is recommended for

risk management.[2][3][4] Control banding is a technique that groups workplace risks into

control categories based on hazard information and potential for exposure.[2] For potent

compounds like AS8351 with limited toxicological data, a conservative approach, assuming

high potency, should be adopted.[3]

The primary solvent for AS8351 is Dimethyl Sulfoxide (DMSO).[1][5][6]
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Parameter Value Source

Solubility in DMSO 45 mg/mL [1]

Solubility in Ethanol 10 mg/mL (warm) [1]

Solubility in DMF 30 mg/mL [1]

Occupational Exposure Limit

(OEL)
Not Established N/A

Experimental Protocol: Preparation of a 10 mM
AS8351 Stock Solution in DMSO
This protocol outlines the steps for safely preparing a stock solution of AS8351.

Materials:

AS8351 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom centrifuge tubes (e.g., 15 mL or 50 mL)

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance within a certified chemical fume hood or other containment device

Procedure:

Preparation:

Ensure all work is performed within a certified chemical fume hood.

Don the appropriate PPE for handling potent powders (see table above).

Decontaminate the work surface of the fume hood.
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Weighing AS8351:

Tare a sterile conical tube on the analytical balance.

Carefully weigh the desired amount of AS8351 powder directly into the tube. For example,

for 10 mL of a 10 mM solution (Molecular Weight: 291.3 g/mol ), weigh out 29.13 mg.

Record the exact weight.

Dissolving AS8351:

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the tube

containing the AS8351 powder.

Securely cap the tube.

Vortex the solution until the AS8351 is completely dissolved. Gentle warming may be

applied if necessary, as AS8351's solubility is enhanced in warm ethanol.[1]

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for long-term storage.[1][6]

Decontamination and Waste Disposal:

All disposable materials that have come into contact with AS8351 (e.g., pipette tips, tubes,

gloves) should be considered hazardous waste.

Place all contaminated waste into a designated, sealed hazardous waste container.

Decontaminate all non-disposable equipment and the work surface of the fume hood

according to your institution's standard operating procedures for potent compounds.

Dispose of hazardous waste through your institution's approved waste disposal program.

[1]
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Visualizations

Preparation Handling Cleanup & Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe handling and preparation of AS8351.

Personal Protective Equipment (PPE) Selection
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Caption: Logical diagram for selecting appropriate PPE when handling AS8351.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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